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Compound of Interest

Compound Name: (R)-GSK866

Cat. No.: B15611624 Get Quote

For researchers engaged in the pioneering work of drug development, the lifecycle of a

chemical compound extends beyond its synthesis and application to its safe and responsible

disposal. This guide provides essential procedural information for the proper disposal of (R)-
GSK866, a selective glucocorticoid receptor agonist (SEGRA) analog. In the absence of a

publicly available, specific Safety Data Sheet (SDS) for (R)-GSK866, this document outlines a

conservative approach based on established best practices for handling potent, biologically

active small molecules.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department before proceeding with any disposal protocol. Local, state, and federal regulations

may vary and will supersede the general guidance provided herein.

Pre-Disposal Hazard Assessment and Safety
Precautions
Given that (R)-GSK866 is a biologically active molecule designed to modulate cellular

pathways, it should be treated as a potentially hazardous substance.[1] All handling and

disposal procedures should be conducted with appropriate Personal Protective Equipment

(PPE).
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Safety Parameter
General Recommendation (in absence of
specific SDS)

Personal Protective Equipment (PPE)
Lab coat, chemical-resistant gloves (e.g., nitrile),

safety goggles with side-shields.

Handling Area
A well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation risk.

Toxicity Profile

Assume potential for biological activity and

handle with care to avoid skin contact, ingestion,

or inhalation.

Environmental Hazards
Assume toxicity to aquatic life; prevent release

into the environment.[2]

Step-by-Step Disposal Protocol for (R)-GSK866
The primary method for the disposal of (R)-GSK866 and materials contaminated with it is

through a licensed hazardous waste management service, coordinated by your institution's

EHS department.[2][3]

Step 1: Waste Segregation

Proper segregation at the point of generation is critical to ensure safety and compliance.[2][4]

Solid Waste:

Unused or expired (R)-GSK866 powder.

Contaminated consumables: weighing paper, pipette tips, tubes, gloves, and bench paper.

Liquid Waste:

Stock solutions and experimental solutions containing (R)-GSK866.

The first rinse of any glassware or containers that held the compound.

Step 2: Waste Collection and Containment
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Solid Waste: Collect in a designated, sealable, and clearly labeled hazardous waste

container.[2] A plastic bag may be used as a liner within a rigid container.

Liquid Waste: Collect in a designated, leak-proof, and chemically compatible container.[2]

Ensure the container is properly sealed to prevent spills and evaporation.

Step 3: Labeling

All waste containers must be accurately and clearly labeled.

Immediately affix a hazardous waste tag to the container.

The label must include:

The words "Hazardous Waste."

The full chemical name: "(R)-GSK866."

The solvent system for liquid waste (e.g., "in DMSO").

An estimate of the concentration and volume.

The date the waste was first added to the container.

Step 4: Storage

Store sealed and labeled hazardous waste containers in a designated and secure Satellite

Accumulation Area (SAA).[4]

The SAA should be at or near the point of waste generation and under the control of

laboratory personnel.[4]

Ensure containers are stored in secondary containment (e.g., a chemical-resistant tray) to

mitigate potential leaks.[4]

Step 5: Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.
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Do NOT dispose of (R)-GSK866 down the drain or in the regular trash.[4]

Do NOT attempt to neutralize the chemical without a specific, validated protocol.[4]

Emergency Spill Response
In the event of a spill, immediately follow these procedures:

Evacuate and Secure: Alert others in the area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or water courses.[2]

Cleanup:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and

place it in a labeled hazardous waste container.[2]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.[2]

Decontaminate: Thoroughly clean the spill area with an appropriate solvent followed by soap

and water. Collect all cleaning materials as hazardous waste.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (R)-
GSK866 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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